Cas no 289914-86-9 (1-(Boc-amino)-4-methyl-cyclohex-3-ene-1-carboxylic Acid)

• Product Name: 1-(Boc-amino)-4-methyl-cyclohex-3-ene-1-carboxylic Acid
• CAS No: 289914-86-9
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• MDL: MFCD02258336
• CID: 879612
• Update Time: 2026-04-29

1-(Boc-amino)-4-methyl-cyclohex-3-ene-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(BOC-AMINO)-4-METHYL-CYCLOHEX-3-ENE-1-CARBOXYLIC ACID
• 3-Cyclohexene-1-carboxylicacid,1-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methyl-(9CI)
• 1-(Boc-amino)-4-methyl-cyclohex-3-ene-1-carboxylic Acid

• MDL： MFCD02258336
• Inchi： InChI=1S/C13H21NO4/c1-9-5-7-13(8-6-9,10(15)16)14-11(17)18-12(2,3)4/h5H,6-8H2,1-4H3,(H,14,17)(H,15,16)
• InChI Key： QHRVAAFYUFUMGU-UHFFFAOYSA-N
• SMILES： CC1=CCC(C(O)=O)(NC(OC(C)(C)C)=O)CC1

Computed Properties

• Exact Mass: 255.14700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 75.63000
• LogP: 2.85560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives